![molecular formula C11H16Cl2N4OS B1463447 1-{[5-(Thiophen-2-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine dihydrochloride CAS No. 1269151-57-6](/img/structure/B1463447.png)
1-{[5-(Thiophen-2-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine dihydrochloride
Overview
Description
“1-{[5-(Thiophen-2-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine dihydrochloride” is a chemical compound with the CAS Number: 1269151-57-6. It has a molecular weight of 323.24 and its molecular formula is C11H16Cl2N4OS . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14N4OS.2ClH/c1-2-9(17-7-1)11-13-10(14-16-11)8-15-5-3-12-4-6-15;;/h1-2,7,12H,3-6,8H2;2*1H . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 323.24 . It is typically stored at room temperature and is available in powder form . More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.
Scientific Research Applications
Medicinal Chemistry: Anticancer Agents
The compound has been explored for its potential in medicinal chemistry, particularly as an anticancer agent. Derivatives of thiophene and oxadiazole, such as this compound, have shown promising results in molecular docking studies and in vitro cytotoxicity evaluations against cancer cell lines like HepG-2 (liver cancer) and A-549 (lung cancer). These studies suggest that the compound could be a part of novel antitumor agents .
Agriculture: Pesticide Development
In the agricultural sector, compounds with the thiophene and oxadiazole moieties are being investigated for their use in pesticide development. Their potential to act as effective pesticides comes from their chemical structure, which can be designed to target specific pests without harming crops or the environment .
Material Science: Organic Semiconductors
The structural properties of “1-{[5-(Thiophen-2-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine dihydrochloride” make it a candidate for use in organic semiconductors. Its molecular framework could contribute to the development of materials with desirable electronic properties for use in organic light-emitting diodes (OLEDs) and other electronic devices .
Environmental Science: Pollutant Removal
Research in environmental science has focused on the use of thiophene derivatives for pollutant removal from water and soil. The compound’s ability to bind with various pollutants suggests that it could be used to create filters or other materials designed to clean up environmental contaminants .
Biochemistry: Enzyme Inhibition
In biochemistry, the compound is being studied for its role in enzyme inhibition. By interacting with specific enzymes, it can regulate biological pathways, which is crucial for the development of new drugs and therapeutic strategies .
Pharmaceutical Research: Drug Delivery Systems
Lastly, the compound’s chemical stability and solubility profile make it an interesting subject for pharmaceutical research, particularly in the design of drug delivery systems. Its structure could be utilized to create carriers that deliver drugs more effectively to their target sites within the body .
properties
IUPAC Name |
3-(piperazin-1-ylmethyl)-5-thiophen-2-yl-1,2,4-oxadiazole;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4OS.2ClH/c1-2-9(17-7-1)11-13-10(14-16-11)8-15-5-3-12-4-6-15;;/h1-2,7,12H,3-6,8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBVFYWGXIRNZQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=NOC(=N2)C3=CC=CS3.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16Cl2N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[5-(Thiophen-2-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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